Cas no 1122-82-3 (isothiocyanatocyclohexane)

isothiocyanatocyclohexane structure
isothiocyanatocyclohexane structure
Product Name:isothiocyanatocyclohexane
CAS No:1122-82-3
MF:C7H11NS
MW:141.23394036293
MDL:MFCD00003841
CID:83408
PubChem ID:14289
Update Time:2025-04-18

isothiocyanatocyclohexane Chemical and Physical Properties

Names and Identifiers

    • Cyclohexyl isothiocyanate
    • Isothiocyanatocyclohexane
    • Isothiocyanic Acid Cyclohexyl Ester
    • NSC60129
    • J-670005
    • Cyclohexyl-isothiocyanat [German]
    • VS-02927
    • Isothiocyanic acid, cyclohexyl ester
    • GEO-00873
    • Isothiocyanocyclohexane
    • NS00010669
    • Cyclohexyl isothiocyanate, 98%
    • BP-12923
    • NSC-60129
    • 2UF76U4DED
    • Cyclohexyl isothiocyanate, isothiocyanato-
    • isothiocyanato-cyclohexane
    • InChI=1/C7H11NS/c9-6-8-7-4-2-1-3-5-7/h7H,1-5H
    • Cyclohexane, isothiocyanato-
    • 1122-82-3
    • NSC 60129
    • cyclohexane isothiocyanate
    • CYCLOHEXANE,ISOTHIOCYANATO-
    • EN300-20282
    • Cyclohexyl-isothiocyanat [German]
    • Cyclohexylisothiocyanate
    • cylcohexyl isothiocyanate
    • F0001-0272
    • MFCD00003841
    • FT-0624205
    • WLN: L6TJ ANCS
    • Cyclohexyl-isothiocyanat
    • DTXSID5061532
    • I0187
    • EINECS 214-361-9
    • J-801004
    • J-802179
    • SCHEMBL330620
    • D91097
    • AKOS000120219
    • CHEBI:229386
    • STL146442
    • DB-041071
    • BBL011352
    • DTXCID7033288
    • isothiocyanatocyclohexane
    • MDL： MFCD00003841
    • Inchi： 1S/C7H11NS/c9-6-8-7-4-2-1-3-5-7/h7H,1-5H2
    • InChI Key： MZSJGCPBOVTKHR-UHFFFAOYSA-N
    • SMILES： S=C=NC1CCCCC1
    • BRN： 774525

Computed Properties

  • Exact Mass: 141.06100
  • Monoisotopic Mass: 141.06122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Colorless liquid with pungent smell
  • Density: 0.996 g/mL at 25 °C(lit.)
  • Boiling Point: 219°C(lit.)
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Refractive Index: n20/D 1.536(lit.)
  • PSA: 44.45000
  • LogP: 2.42190
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

isothiocyanatocyclohexane Security Information

  • Symbol: GHS05 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314,H317,H334
  • Warning Statement： P261,P280,P305+P351+P338,P310
  • Hazardous Material transportation number：2922
  • WGK Germany：3
  • Hazard Category Code： 34-42
  • Safety Instruction： S45-S36/37/39-S26-S39-S23
  • RTECS：NX8480000
  • Hazardous Material Identification： C
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes

isothiocyanatocyclohexane Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

isothiocyanatocyclohexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN8230-25 G
isothiocyanatocyclohexane
 1122-82-3 95%
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 ¥ 277.00 2021-05-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 ¥695.00 2024-04-18
Fluorochem
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 ￡10.00 2022-03-01
Fluorochem
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 ￡46.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C140271-100g
isothiocyanatocyclohexane
 1122-82-3 >98.0%(GC)
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 ¥1077.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C140271-25g
isothiocyanatocyclohexane
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 ¥293.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C140271-5g
isothiocyanatocyclohexane
 1122-82-3 >98.0%(GC)
5g
 ¥77.90 2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R022026-100g
isothiocyanatocyclohexane
 1122-82-3 98%
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 ￥862 2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R022026-25g
isothiocyanatocyclohexane
 1122-82-3 98%
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 ￥269 2024-05-26

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